![molecular formula C18H24N4O4S2 B2362866 1-((1H-imidazol-4-yl)sulfonyl)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane CAS No. 1903693-70-8](/img/structure/B2362866.png)
1-((1H-imidazol-4-yl)sulfonyl)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1H-imidazol-4-yl)sulfonyl)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C18H24N4O4S2 and its molecular weight is 424.53. The purity is usually 95%.
BenchChem offers high-quality 1-((1H-imidazol-4-yl)sulfonyl)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1H-imidazol-4-yl)sulfonyl)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Pathways and Mechanisms
A pivotal research focus has been the synthetic applications of 1-((1H-imidazol-4-yl)sulfonyl)-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane and related compounds. A study by Banfi et al. (2007) elaborated on a two-step synthesis of diazepane systems, utilizing a Ugi multicomponent reaction followed by an intramolecular SN2 reaction, to achieve high yields of 1-sulfonyl tetrahydrobenzo[e]-1,4-diazepin-1-ones. This approach highlights the efficiency and versatility of multicomponent reactions in generating complex heterocyclic structures from simpler precursors (Banfi et al., 2007).
Catalytic Efficiency and Environmental Friendliness
The work of Rahman et al. (2012, 2014) on the catalytic applications of imidazole-based compounds in synthesizing substituted imidazoles and tetrazoles underlines the environmental benefits and efficiency of using such catalysts. Their research demonstrates the high yields, reusability, and eco-friendly nature of these catalysts in facilitating multicomponent reactions and cycloadditions under solvent-free conditions, which contribute to greener chemical processes (Rahman et al., 2012); (Rahman et al., 2014).
Application in Organic Synthesis
Another significant application is found in the synthesis of sulfonyl azides, where imidazole-1-sulfonyl azide hydrogen sulfate is used as an efficient reagent. The methodology outlined by Stevens et al. (2014) allows for the high-yielding synthesis of sulfonyl azides from primary sulfonamides without requiring copper salts, showcasing the reagent's utility and ease of use in organic synthesis (Stevens et al., 2014).
properties
IUPAC Name |
1-(1H-imidazol-5-ylsulfonyl)-4-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)-1,4-diazepane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O4S2/c23-27(24,17-7-6-15-4-1-2-5-16(15)12-17)21-8-3-9-22(11-10-21)28(25,26)18-13-19-14-20-18/h6-7,12-14H,1-5,8-11H2,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMLMUIUTWDSTSK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)N3CCCN(CC3)S(=O)(=O)C4=CN=CN4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.